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The proliferation of low-cost air quality sensors has opened new avenues for high-resolution
spatial and temporal air quality monitoring. However, the data quality from these sensors is a
persistent concern for researchers and scientists. This guide provides an objective comparison
of the performance of low-cost air quality sensors against reference-grade instruments,
supported by experimental data, to aid in their effective deployment in research and drug
development applications where environmental factors are critical.

Data Presentation: Performance Metrics

The accuracy of low-cost sensors is typically assessed by co-locating them with certified
reference instruments and comparing the measurements. Key performance metrics include the
coefficient of determination (R?2), which indicates how well the sensor's measurements correlate
with the reference data, and error metrics such as Root Mean Square Error (RMSE) and Mean
Bias Error (MBE). The following tables summarize the performance of various low-cost sensors
for common air pollutants, both before and after calibration.

Table 1: Performance of Low-Cost Gas Sensors vs. Reference Monitors
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Table 2: Performance of Low-Cost PM2.5 Sensors vs. Reference Monitors

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.mdpi.com/2073-4433/14/2/368
https://www.mdpi.com/2073-4433/14/2/368
https://amt.copernicus.org/preprints/amt-2019-299/amt-2019-299.pdf
https://amt.copernicus.org/preprints/amt-2019-299/amt-2019-299.pdf
https://amt.copernicus.org/preprints/amt-2019-299/amt-2019-299.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Sensor Calibration RMSE Mean Bias
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Type Method (ng/m?) (ng/m?)
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MATLAB-
Unspecified based non- 0.909 4.056 0.036 [4]
linear

Experimental Protocols

The validation of low-cost air quality sensors typically involves a rigorous experimental protocol
to ensure the reliability of the collected data. The fundamental approach is the co-location of
the low-cost sensors with reference-grade air quality monitoring stations.

1. Co-location and Data Collection: Low-cost sensor packages are installed at an existing air
quality monitoring station that houses Federal Reference Method (FRM) or Federal Equivalent
Method (FEM) instruments.[3] Data from both the low-cost sensors and the reference
instruments are collected simultaneously over an extended period, often spanning several
weeks to months to capture a range of atmospheric conditions.[5]

2. Calibration Models: Raw data from low-cost sensors often exhibit biases and are influenced
by environmental factors such as temperature and relative humidity.[2] To correct for these
inaccuracies, various calibration models are employed:

o Simple Linear Regression (SLR): This is one of the most common methods, where a linear
relationship is established between the sensor's response and the reference instrument's
measurements.[5]

e Multiple Linear Regression (MLR): This approach extends SLR by including additional
independent variables that can influence the sensor's performance, most commonly ambient
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temperature and relative humidity.[2][5] The inclusion of these variables has been shown to
improve the R2 values of the calibration.[2]

e Machine Learning (ML) and Deep Learning (DL) Algorithms: More advanced models, such
as Random Forest (RF) and Long-Short Term Memory Networks (LSTM), are increasingly
being used for sensor calibration.[1] These models can capture complex, non-linear
relationships between the sensor's output, pollutant concentrations, and environmental
parameters. For instance, a Random Forest algorithm significantly improved the R2 for NO2
sensors from 0.22 to 0.86.[1]

3. Performance Evaluation: The performance of the calibrated sensors is evaluated using a

separate dataset that was not used for training the calibration model. The key metrics used for
evaluation are:

o Coefficient of Determination (R?): A value closer to 1 indicates a strong linear relationship
between the sensor and reference data. A good level of agreement is often considered to be
an R2> 0.75.[6]

e Root Mean Square Error (RMSE): This metric quantifies the average magnitude of the error
between the sensor and reference data. A lower RMSE indicates better accuracy.

e Mean Bias Error (MBE): This indicates the average bias of the sensor measurements,
showing whether the sensor tends to overestimate or underestimate the pollutant
concentration.

Mandatory Visualization

The following diagram illustrates a typical workflow for the validation and calibration of low-cost
air quality sensors.
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Low-cost air quality sensor validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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